Cas no 27127-79-3 (Thevetin B)

• Product Name: Thevetin B
• CAS No: 27127-79-3
• MF: C₄₂H₆₆O₁₈
• MW: 858.9627
• CID: 257230
• PubChem ID: 441850
• Update Time: 2025-05-22

Thevetin B Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(O-4)-6-deoxy-3-O-methyl-a-L-glucopyranosyl)oxy]-14-hydroxy-, (3b,5b)-b-D-glucopyranosyl-(1&reg6)-O-b-D-glucopyranosyl-(1&reg
• 4)-6-deoxy-3-O-methyl-a-L-glucopyranosyl)oxy]-14-hydroxy-, (3b,5b)-
• Thevetin B
• Card-20(22)-enolide,3-[(O-4)-6-deoxy-3-O-methyl-a-L-glucopyranosyl)oxy]-14-hydroxy-, (3b,5b)-b-D-glucopyranosyl-(1&reg6)-O-b-
• (3beta,5beta)-3-[(O-beta-D-Glucopyranosyl-(1→6)-O-beta-D-glucopyranosyl-(1→4)-6-deoxy-3-O-methyl-alpha-L-glucopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
• H77H03L5LQ
• Thevetin B (Cerberoside)
• LMST01120011
• C08856
• Q27103172
• Card-20(22)-enolide, 3-((O-beta-D-glucopyranosyl-(1-6)-O-beta-D-glucopyranosyl-(1-4)-6-deoxy-3-O-methyl-alpha-L-glucopyranosyl)oxy)-14-hydroxy-, (3beta,5beta)-
• AKOS032962470
• 27127-79-3
• CARD-20(22)-ENOLIDE, 3-((O-.BETA.-D-GLUCOPYRANOSYL-(1->6)-O-.BETA.-D-GLUCOPYRANOSYL-(1->4)-6-DEOXY-3-O-METHYL-.ALPHA.-L-GLUCOPYRANOSYL)OXY)-14-HYDROXY-, (3.BETA.,5.BETA.)-
• CS-0016446
• E88847
• DTXSID301043416
• (3.BETA.,5.BETA.)-3-((O-.BETA.-D-GLUCOPYRANOSYL-(1->6)-O-.BETA.-D-GLUCOPYRANOSYL-(1->4)-6-DEOXY-3-O-METHYL-.ALPHA.-L-GLUCOPYRANOSYL)OXY)-14-HYDROXYCARD-20(22)-ENOLIDE
• UNII-H77H03L5LQ
• NS00093829
• 3-[(3S,5R,8R,9S,10S,13R,14S,17R)-14-hydroxy-3-[(2R,3S,4S,5S,6S)-3-hydroxy-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• 3beta-[beta-D-glucopyranosyl-(1->6)-beta-D-glucopyranosyl-(1->4)-6-deoxy-3-O-methyl-alpha-L-glucopyranosyloxy]-14-hydroxy-5beta-card-20(22)-enolide
• HY-N1156
• CHEBI:27511
• FS-8711
• 3beta-[beta-D-glucopyranosyl-(1-6)-beta-D-glucopyranosyl-(1-4)-6-deoxy-3-O-methyl-alpha-L-glucopyranosyloxy]-14-hydroxy-5beta-card-20(22)-enolide
• SCHEMBL869661
• [ "" ]
• CARD-20(22)-ENOLIDE, 3-((O-BETA-D-GLUCOPYRANOSYL-(1->6)-O-BETA-D-GLUCOPYRANOSYL-(1->4)-6-DEOXY-3-O-METHYL-ALPHA-L-GLUCOPYRANOSYL)OXY)-14-HYDROXY-, (3BETA,5BETA)-
• 3beta-(beta-D-glucopyranosyl-(1-6)-beta-D-glucopyranosyl-(1-4)-6-deoxy-3-O-methyl-alpha-L-glucopyranosyloxy)-14-hydroxy-5beta-card-20(22)-enolide
• DA-68139
• (3BETA,5BETA)-3-((O-BETA-D-GLUCOPYRANOSYL-(1->6)-O-BETA-D-GLUCOPYRANOSYL-(1->4)-6-DEOXY-3-O-METHYL-ALPHA-L-GLUCOPYRANOSYL)OXY)-14-HYDROXYCARD-20(22)-ENOLIDE
• 3beta-(beta-D-glucopyranosyl-(1->6)-beta-D-glucopyranosyl-(1->4)-6-deoxy-3-O-methyl-alpha-L-glucopyranosyloxy)-14-hydroxy-5beta-card-20(22)-enolide
• 3-((3S,5R,8R,9S,10S,13R,14S,17R)-14-hydroxy-3-((2R,3S,4S,5S,6S)-3-hydroxy-4-methoxy-6-methyl-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta(a)phenanthren-17-yl)-2H-furan-5-one
• GLXC-17355

• Inchi： 1S/C42H66O18/c1-18-35(60-38-33(50)31(48)29(46)26(59-38)17-55-37-32(49)30(47)28(45)25(15-43)58-37)36(53-4)34(51)39(56-18)57-21-7-10-40(2)20(14-21)5-6-24-23(40)8-11-41(3)22(9-12-42(24,41)52)19-13-27(44)54-16-19/h13,18,20-26,28-39,43,45-52H,5-12,14-17H2,1-4H3/t18-,20+,21-,22+,23-,24+,25+,26+,28+,29+,30-,31-,32+,33+,34-,35-,36-,37+,38-,39-,40-,41+,42-/m0/s1
• InChI Key： GZVMBXDQUQRICT-RCGIHWJFSA-N
• SMILES： O([H])[C@]12C([H])([H])C([H])([H])[C@]([H])(C3=C([H])C(=O)OC3([H])[H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21[H])O[C@@]1([H])[C@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O1)O[H])O[H])O[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 858.42500
• Monoisotopic Mass: 858.42491525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 60
• Rotatable Bond Count: 10
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 273

Experimental Properties

• Color/Form: Powder
• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 1008.0±65.0 °C at 760 mmHg
• Flash Point: 298.1±27.8 °C
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),
• PSA: 272.98000
• LogP: -1.24140
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Thevetin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives